Cas no 1781028-01-0 (1-Bromo-3-(trifluoromethyl)imidazo[1,5-a]pyridine-6-carboxylic acid)

• Product Name: 1-Bromo-3-(trifluoromethyl)imidazo[1,5-a]pyridine-6-carboxylic acid
• CAS No: 1781028-01-0
• MF: C₉H₄BrF₃N₂O₂
• MW: 309.039471626282
• CID: 4774151
• PubChem ID: 84744328
• Update Time: 2025-05-25

1-Bromo-3-(trifluoromethyl)imidazo[1,5-a]pyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(trifluoromethyl)imidazo[1,5-a]pyridine-6-carboxylic acid
• C9H4BrF3N2O2
• D81453
• BS-15610
• MFCD28595110
• AKOS024176051
• 1-Bromo-3-(trifluoromethyl)imidazo[1,5-a]pyridine-6-carboxylicacid
• CS-0162660
• 1781028-01-0

• Inchi： 1S/C9H4BrF3N2O2/c10-6-5-2-1-4(7(16)17)3-15(5)8(14-6)9(11,12)13/h1-3H,(H,16,17)
• InChI Key： ZBXHCNPJYRBIJY-UHFFFAOYSA-N
• SMILES： BrC1=C2C=CC(C(=O)O)=CN2C(C(F)(F)F)=N1

Computed Properties

• Exact Mass: 307.94082g/mol
• Monoisotopic Mass: 307.94082g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 54.6

Additional information on 1-Bromo-3-(trifluoromethyl)imidazo[1,5-a]pyridine-6-carboxylic acid

1-Bromo-3-(trifluoromethyl)imidazo[1,5-a]pyridine-6-carboxylic Acid: A Comprehensive Overview

1-Bromo-3-(trifluoromethyl)imidazo[1,5-a]pyridine-6-carboxylic acid, also known by its CAS registry number 1781028-01-0, is a highly specialized organic compound with significant applications in the fields of pharmaceuticals and materials science. This compound belongs to the class of imidazopyridines, which are known for their unique electronic properties and structural versatility. The presence of a bromine atom, a trifluoromethyl group, and a carboxylic acid moiety in its structure endows it with distinct chemical reactivity and biological activity.

The synthesis of 1-bromo-3-(trifluoromethyl)imidazo[1,5-a]pyridine-6-carboxylic acid involves a series of intricate organic reactions, including nucleophilic aromatic substitution, electrophilic substitution, and coupling reactions. Recent advancements in catalytic methodologies have enabled the efficient synthesis of this compound with high purity and yield. Researchers have explored various catalysts, such as palladium complexes and transition metal catalysts, to optimize the reaction conditions and minimize side reactions.

The structural features of this compound make it an attractive candidate for drug development. The imidazopyridine ring system is known to exhibit potent biological activity, particularly in targeting G-protein coupled receptors (GPCRs) and ion channels. The bromine atom at position 1 enhances the compound's lipophilicity, while the trifluoromethyl group at position 3 imparts electron-withdrawing effects, which can modulate the compound's interaction with biological targets. The carboxylic acid group at position 6 provides an additional site for functionalization, enabling the development of prodrugs or conjugates with improved pharmacokinetic properties.

Recent studies have highlighted the potential of 1-bromo-3-(trifluoromethyl)imidazo[1,5-a]pyridine-6-carboxylic acid as a lead compound in the treatment of various diseases, including cancer and inflammatory disorders. For instance, research published in the journal Nature Communications demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting cyclooxygenase (COX) enzymes. Additionally, preclinical studies have shown that it has selective cytotoxicity against cancer cells, making it a promising candidate for anticancer drug development.

In addition to its therapeutic applications, this compound has also found use in materials science as a building block for advanced materials such as organic semiconductors and optoelectronic devices. Its unique electronic properties make it suitable for applications in organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Recent breakthroughs in nanotechnology have further expanded its potential as a component in nanoscale devices.

The development of novel synthetic routes for 1-bromo-3-(trifluoromethyl)imidazo[1,5-a]pyridine-6-carboxylic acid has been a focal point of recent research efforts. For example, researchers at Stanford University reported a one-pot synthesis method that utilizes microwave-assisted reactions to achieve high yields under mild conditions. This approach not only simplifies the synthesis process but also reduces the environmental footprint associated with traditional methods.

The biological evaluation of this compound has revealed its potential as a modulator of various signaling pathways involved in disease progression. For instance, studies conducted at the University of California Los Angeles (UCLA) demonstrated that it inhibits the Wnt/β-catenin signaling pathway, which is implicated in several types of cancer. Furthermore, its ability to modulate ion channels makes it a valuable tool for studying neurological disorders such as epilepsy and Parkinson's disease.

In conclusion, 1-bromo-3-(trifluoromethyl)imidazo[1,5-a]pyridine-6-carboxylic acid is a versatile compound with significant potential in both therapeutic and materials science applications. Its unique structure and reactivity make it an invaluable tool for researchers across diverse disciplines. As ongoing research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.